Cas no 2228464-59-1 (tert-butyl 2-2-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-2-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate
• CAS No: 2228464-59-1
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 6194510
• PubChem ID: 165733715
• Update Time: 2025-10-21

tert-butyl 2-2-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate
• EN300-1890201
• 2228464-59-1
• tert-butyl 2-[2-(trifluoromethyl)pyridin-3-yl]piperazine-1-carboxylate

• Inchi： 1S/C15H20F3N3O2/c1-14(2,3)23-13(22)21-8-7-19-9-11(21)10-5-4-6-20-12(10)15(16,17)18/h4-6,11,19H,7-9H2,1-3H3
• InChI Key： SROURBFBTVHDBE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1CNCCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 331.15076138g/mol
• Monoisotopic Mass: 331.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 2-2-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate

tert-butyl 2-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228464-59-1)

The compound tert-butyl 2-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228464-59-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group, a piperazine ring, and a trifluoromethyl-substituted pyridine moiety. The integration of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl 2-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate in the field of medicinal chemistry. Its structure provides a platform for exploring novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The trifluoromethyl group is known to enhance the stability and lipophilicity of molecules, which are critical properties for drug candidates aiming to cross biological membranes effectively.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the pyridine derivative followed by its coupling with the piperazine ring. The introduction of the tert-butyl group is achieved through esterification reactions, ensuring the stability and solubility of the final product. Researchers have optimized these steps to improve yield and purity, making this compound more accessible for large-scale applications.

In terms of biological activity, tert-butyl 2-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has been explored, opening avenues for its use in treating neurological disorders.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. This is particularly important for industries relying on such compounds for agricultural or industrial applications.

Looking ahead, the development of analogs based on tert-butyl 2-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate is expected to further expand its utility. By modifying substituents on the pyridine ring or altering the piperazine moiety, scientists aim to tailor its properties for specific therapeutic targets. Such innovations are likely to contribute significantly to the advancement of modern medicine.

In conclusion, tert-butyl 2-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228464-59-1) stands out as a valuable compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and development endeavors.